Cas no 2363781-63-7 (5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine)

5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine structure
2363781-63-7 structure
Product Name:5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine
CAS No:2363781-63-7
MF:C6H8BrN3
MW:209.094951629639
CID:6824265
PubChem ID:172402592
Update Time:2025-03-01

5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine
    • 2363781-63-7
    • CS-22338
    • Inchi: 1S/C6H8BrN3/c1-2-8-6-9-3-5(7)4-10-6/h3-4H,2H2,1H3,(H,8,9,10)/i1D3,2D2,3D,4D
    • InChI Key: ZTUFIYOWZJZHCU-UFVDGHGDSA-N
    • SMILES: BrC1C([2H])=NC(=NC=1[2H])NC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 208.03410Da
  • Monoisotopic Mass: 208.03410Da
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.8Ų
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